Cas no 205060-94-2 (1-(2-chloro-4-pyrimidinyl)-4-(phenylmethyl)piperazine)

• Product Name: 1-(2-chloro-4-pyrimidinyl)-4-(phenylmethyl)piperazine
• CAS No: 205060-94-2
• MF: C₁₅H₁₇ClN₄
• MW: 288.775281667709
• MDL: MFCD09750079
• CID: 3046051
• PubChem ID: 18321300
• Update Time: 2025-04-21

1-(2-chloro-4-pyrimidinyl)-4-(phenylmethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-pyrimidinyl)-4-(phenylmethyl)piperazine
• 205060-94-2
• 1-(2-chloro-4-pyrimidinyl )-4-(phenylmethyl)piperazine
• SCHEMBL3960913
• IJVADTGHTGZGSE-UHFFFAOYSA-N
• AKOS011623106
• 4-(4-benzylpiperazin-1-yl)-2-chloropyrimidine
• 1-(2-chloro-4-pyrimidinyl)-4-(phenylmethyl) piperazine

• MDL： MFCD09750079
• Inchi： 1S/C15H17ClN4/c16-15-17-7-6-14(18-15)20-10-8-19(9-11-20)12-13-4-2-1-3-5-13/h1-7H,8-12H2
• InChI Key： IJVADTGHTGZGSE-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 288.11400
• Monoisotopic Mass: 288.1141743Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 2.45510